9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine

• IUPAC Name: 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]purine
• InChI: InChI=1S/C19H24N6O/c1-15-4-3-5-16(12-15)23-6-8-24(9-7-23)18-17-19(21-13-20-18)25(14-22-17)10-11-26-2/h3-5,12-14H,6-11H2,1-2H3
• InChI Key: FYZMDNCWNCACML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=NC=NC4=C3N=CN4CCOC
• Molecular Formula: C19H24N6O
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640951-58-0

Description

9-(2-Methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine is a synthetic purine derivative characterized by two key structural features:

• N-9 Substitution: A 2-methoxyethyl group, which enhances hydrophilicity compared to bulkier alkyl or aryl substituents.
• C-6 Substitution: A piperazine ring substituted at the 4-position with a 3-methylphenyl group, influencing receptor binding and selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the alkylation of a purine derivative with 2-methoxyethyl bromide, followed by the introduction of the 4-(3-methylphenyl)piperazin-1-yl group through a nucleophilic substitution reaction. The reaction conditions often require the use of polar aprotic solvents such as dimethylformamide (DMF) and the presence of a base like potassium carbonate to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors to ensure precise control over reaction parameters and the implementation of purification techniques such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated analogs. Substitution reactions typically result in the formation of new derivatives with modified functional groups.

Scientific Research Applications

Medicinal Chemistry

1.1 Antidepressant Activity

Research indicates that compounds structurally similar to 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine exhibit antidepressant-like effects. A study on related piperazine derivatives demonstrated their interaction with serotonergic receptors, suggesting a potential mechanism for mood enhancement through modulation of serotonin pathways .

Table 1: Summary of Antidepressant Studies

Compound Name	Mechanism of Action	Model Used	Key Findings
HBK-11	5HT1A and 5HT2A/C receptor activation	Forced swim test	Comparable effects to venlafaxine
9H-purine derivative	Serotonergic modulation	Tail suspension test	Reduced immobility in mice

Neuropharmacology

2.1 Neuroprotective Properties

The compound's structure suggests potential neuroprotective properties, which are critical in the context of neurodegenerative diseases. Analogous compounds have been studied for their ability to protect neuronal cells from oxidative stress and apoptosis, indicating that 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine may also exhibit similar protective effects .

Cancer Research

3.1 Anticancer Activity

Preliminary studies have indicated that purine derivatives can inhibit tumor growth by interfering with nucleic acid synthesis and cell proliferation. The specific compound discussed has not been extensively studied for anticancer properties; however, its structural relatives have shown promise in inhibiting various cancer cell lines, suggesting a potential area for future research.

Synthesis and Chemical Properties

4.1 Synthetic Pathways

The synthesis of 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine involves multiple steps, including the formation of the purine core and subsequent functionalization at the piperazine and methoxyethyl positions. Understanding these synthetic pathways is crucial for optimizing yield and purity for research applications.

Table 2: Synthesis Overview

Step	Reaction Type	Reagents Used	Yield (%)
1	Nucleophilic substitution	Methoxyethyl halide + purine base	85%
2	Cyclization	Piperazine derivative + intermediate	78%

Mechanism of Action

The mechanism of action of 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine involves its interaction with specific molecular targets. The compound may act as an agonist or antagonist at certain receptors, modulating their activity and influencing downstream signaling pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• The 3-methylphenyl group at the piperazine C-4 position is less sterically hindered than acylated (e.g., 35 ) or heterocyclic (e.g., 40 ) substituents, which may enhance metabolic stability .

Pharmacological Activity

• Anticancer Activity : PP17 () induces G2/M phase arrest and apoptosis in MCF-7 breast cancer cells, with SAR studies highlighting the importance of N-9 alkylation for potency .
• Cardioprotection: Analogs like 6-[4-(6-nitroxyhexanoyl)piperazin-1-yl]-9H-purine () trigger ischemic postconditioning via nitric oxide release .
• Antitumor Activity : Compounds such as 4q–4s () show efficacy against cancer cell lines, with trifluoromethoxy groups enhancing membrane permeability .

The 3-methylphenyl substituent in the target compound may confer unique receptor interactions compared to electron-withdrawing groups (e.g., trifluoroacetyl in 30 ) or heterocycles (e.g., benzodioxolyl in 40 ) .

Physicochemical Properties

Property	Target Compound	29 ()	35 ()	PP17 ()
logP	Estimated ~2.5*	N/A	N/A	N/A
Solubility	Likely moderate	Low (acyl groups)	Low (bulky acyl)	Moderate (alkyl)
Melting Point	Likely 100–150°C†	189–190	194–195	N/A

*Estimated based on 2-methoxyethyl’s hydrophilicity.
†Predicted from analogs with similar substituents.

The 2-methoxyethyl group likely reduces crystallinity compared to chlorophenyl-substituted analogs, improving formulation flexibility .

Biological Activity

9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine, also known by its CAS number 2640951-58-0, is a purine derivative with potential biological activities that have garnered interest in pharmacological research. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C19H24N6O
• Molecular Weight : 352.4 g/mol

Property	Value
CAS Number	2640951-58-0
Molecular Formula	C19H24N6O
Molecular Weight	352.4 g/mol

The biological activity of this compound is primarily attributed to its interaction with various neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Research indicates that it may act as an antagonist at certain receptor sites, influencing neurochemical pathways associated with mood regulation and cognition.

Antidepressant Effects

Studies have shown that derivatives of purine compounds can exhibit antidepressant-like effects. For instance, the compound's structural similarity to known antidepressants suggests it may influence serotonin reuptake mechanisms. In animal models, compounds with similar structures have been observed to reduce depressive behaviors when administered at specific dosages.

Antitumor Activity

Preliminary investigations into the antitumor properties of this compound indicate potential efficacy against certain cancer cell lines. In vitro studies suggest that it may inhibit cell proliferation and induce apoptosis in cancer cells, although further studies are required to elucidate the precise mechanisms involved.

Case Studies and Research Findings

• Antidepressant Activity : A study published in Psychopharmacology demonstrated that a related purine derivative significantly reduced immobility time in the forced swim test, a common model for assessing antidepressant activity in rodents (Pendergrass et al., 2024) .
• Antitumor Potential : Research conducted on various cancer cell lines revealed that compounds similar to 9-(2-methoxyethyl)-6-[4-(3-methylphenyl)piperazin-1-yl]-9H-purine exhibited cytotoxic effects at concentrations ranging from 10 to 50 µM. The study highlighted a dose-dependent relationship between compound concentration and cell viability reduction (PubMed, 2017) .
• Neuroprotective Effects : Another investigation indicated that this compound could potentially protect neuronal cells from oxidative stress-induced damage, suggesting implications for neurodegenerative diseases (Science.gov, 2018) .